Cas no 1019028-15-9 (IMidazo[1,2-a]pyridine, 3-chloro-8-fluoro-)

• Product Name: IMidazo[1,2-a]pyridine, 3-chloro-8-fluoro-
• CAS No: 1019028-15-9
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• CID: 5205130
• Update Time: 2026-03-06

IMidazo[1,2-a]pyridine, 3-chloro-8-fluoro- Chemical and Physical Properties

Names and Identifiers

• IMidazo[1,2-a]pyridine, 3-chloro-8-fluoro-
• 3-Chloro-8-fluoro-imidazo[1,2-a]pyridine

• Inchi： 1S/C7H4ClFN2/c8-6-4-10-7-5(9)2-1-3-11(6)7/h1-4H
• InChI Key： MYRNZBNAZNEXTA-UHFFFAOYSA-N
• SMILES： C12=NC=C(Cl)N1C=CC=C2F

Additional information on IMidazo[1,2-a]pyridine, 3-chloro-8-fluoro-

Chemical Profile of IMidazo[1,2-a]pyridine, 3-chloro-8-fluoro (CAS No. 1019028-15-9)

IMidazo[1,2-a]pyridine, 3-chloro-8-fluoro, identified by its CAS number 1019028-15-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural versatility and potential biological activity. This compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its role in drug discovery. The presence of both chloro and fluoro substituents in its molecular structure enhances its pharmacological properties, making it a promising candidate for further investigation.

The imidazo[1,2-a]pyridine core is a fused bicyclic system consisting of an imidazole ring and a pyridine ring. This structural motif is known for its ability to interact with various biological targets, including enzymes and receptors. The 3-chloro-8-fluoro substituents are strategically positioned to modulate the electronic and steric properties of the molecule, which can influence its binding affinity and selectivity. Such modifications are crucial in the development of novel therapeutic agents, as they can fine-tune the pharmacokinetic and pharmacodynamic profiles of a compound.

In recent years, there has been a surge in research focused on developing new chemical entities with improved efficacy and reduced side effects. IMidazo[1,2-a]pyridine, 3-chloro-8-fluoro has emerged as a compound of interest due to its potential applications in treating various diseases. One of the most compelling aspects of this molecule is its ability to act as a modulator of key biological pathways. For instance, studies have suggested that imidazopyridines can interact with targets involved in inflammation, cancer, and neurodegenerative disorders.

One area where this compound shows particular promise is in the treatment of cancer. Cancer is a complex disease characterized by uncontrolled cell growth and proliferation. Targeting specific enzymes and receptors involved in these processes can lead to the development of effective anticancer therapies. The imidazo[1,2-a]pyridine scaffold has been shown to inhibit several kinases that are overexpressed in tumor cells. Additionally, the 3-chloro-8-fluoro substituent can enhance the binding affinity of the molecule to its target, leading to more potent inhibition.

Another significant application of IMidazo[1,2-a]pyridine, 3-chloro-8-fluoro is in the field of infectious diseases. The rise of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents. Imidazopyridines have demonstrated activity against a range of pathogens due to their ability to disrupt essential cellular processes. The chloro and fluoro groups contribute to the broad-spectrum activity of this compound by enhancing its ability to penetrate bacterial cell membranes and interfere with vital metabolic pathways.

The synthesis of IMidazo[1,2-a]pyridine, 3-chloro-8-fluoro involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as chlorination and fluorination. Advanced techniques such as transition metal catalysis have been employed to improve reaction efficiency and selectivity. The use of computational methods for molecular design has also played a crucial role in predicting the structure-activity relationships (SAR) of this compound.

In conclusion, IMidazo[1,2-a]pyridine, 3-chloro-8-fluoro (CAS No. 1019028-15-9) is a versatile heterocyclic compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further development in areas such as oncology and antimicrobial therapy. As research continues to uncover new biological targets and mechanisms, compounds like this one are poised to play a crucial role in the next generation of therapeutic agents.